N-{2-[(2-methylbenzyl)thio]ethyl}benzenesulfonamide

• IUPAC Name: N-[2-[(2-methylphenyl)methylsulfanyl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H19NO2S2/c1-14-7-5-6-8-15(14)13-20-12-11-17-21(18,19)16-9-3-2-4-10-16/h2-10,17H,11-13H2,1H3
• InChI Key: IRIGKCTVOHWLJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCCNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H19NO2S2
• Molecular Weight: 321.5 g/mol

Description

N-{2-[(2-methylbenzyl)thio]ethyl}benzenesulfonamide, also known as MBTS, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. It is a sulfonamide-based compound that has been synthesized through various methods and has shown promising results in scientific studies.

Mechanism of Action

The mechanism of action of N-{2-[(2-methylbenzyl)thio]ethyl}benzenesulfonamide is not fully understood, but it is believed to act as an antioxidant by donating hydrogen atoms to free radicals, thereby neutralizing them. It may also act as a chelating agent, binding to metal ions and preventing them from participating in oxidative reactions.
Biochemical and Physiological Effects:
N-{2-[(2-methylbenzyl)thio]ethyl}benzenesulfonamide has been shown to have a number of biochemical and physiological effects in various studies. It has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in cells. Additionally, it has been shown to have neuroprotective effects, protecting neurons from oxidative damage and reducing the risk of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-{2-[(2-methylbenzyl)thio]ethyl}benzenesulfonamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in studies. Additionally, it has a high antioxidant capacity, which makes it a useful tool for studying oxidative stress in cells and tissues. However, there are also limitations to its use, including its potential toxicity at high concentrations and its limited solubility in water.

Future Directions

There are several potential future directions for research on N-{2-[(2-methylbenzyl)thio]ethyl}benzenesulfonamide. One area of interest is its potential as a drug candidate, particularly for the treatment of neurodegenerative diseases. Additionally, it may have applications in the development of more durable materials, such as corrosion-resistant coatings. Further studies are needed to fully understand its mechanisms of action and potential applications in various fields.

Scientific Research Applications

N-{2-[(2-methylbenzyl)thio]ethyl}benzenesulfonamide has been studied for its potential applications in various fields, including as an antioxidant, as a corrosion inhibitor, and as a potential drug candidate. It has been shown to have a high antioxidant capacity, which makes it a potential candidate for use in the food and pharmaceutical industries. Additionally, it has been studied as a corrosion inhibitor for metals, which could have important implications for the development of more durable materials.